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Compound of Interest

Compound Name: SJ3149

Cat. No.: B11928180 Get Quote

Technical Support Center: SJ3149
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of SJ3149, a potent and selective

molecular glue degrader of Casein Kinase 1 alpha (CK1α). Adherence to these guidelines is

crucial for ensuring the compound's efficacy and obtaining reproducible experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for SJ3149 powder?

A1: For long-term stability, SJ3149 powder should be stored at -20°C for up to three years or at

4°C for up to two years.[1][2]

Q2: How should I prepare and store stock solutions of SJ3149?

A2: It is recommended to prepare stock solutions of SJ3149 in high-quality, anhydrous DMSO.

[1] MedChemExpress suggests that newly opened DMSO should be used as it is hygroscopic,

which can affect solubility.[1] The stock solution should be aliquoted into single-use volumes to

prevent repeated freeze-thaw cycles, which can lead to product inactivation.[1] Store these

aliquots at -80°C for up to six months or at -20°C for up to one month.[1]

Q3: What is the solubility of SJ3149?

A3: SJ3149 is soluble in DMSO up to 100 mM.[3] For in vitro experiments, MedChemExpress

reports a solubility of 75 mg/mL (199.27 mM) in DMSO, noting that ultrasonic treatment may be
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necessary for complete dissolution.[1][2]

Q4: Are there any specific recommendations for preparing SJ3149 for in vivo studies?

A4: Yes, for in vivo experiments, it is strongly recommended to prepare fresh solutions daily.[1]

A common formulation involves a multi-solvent system. For example, a clear solution of ≥ 3

mg/mL can be achieved by first dissolving SJ3149 in 10% DMSO, then adding 40% PEG300,

5% Tween-80, and finally 45% saline.[1][2] If precipitation occurs, gentle heating and/or

sonication can aid dissolution.[1]

Q5: What is the known stability of SJ3149 in aqueous solutions?

A5: While specific data on the long-term stability of SJ3149 in aqueous solutions is limited, it is

general best practice for compounds of this nature to be prepared fresh for each experiment to

minimize degradation. For in vivo use, daily preparation is advised.[1]
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Issue Possible Cause Recommended Action

Reduced or no activity of

SJ3149 in cell-based assays.

1. Improper storage of SJ3149

powder or stock solution. 2.

Repeated freeze-thaw cycles

of the stock solution. 3.

Degradation of SJ3149 in

working solutions. 4. Incorrect

final concentration.

1. Verify that the powder and

stock solutions have been

stored at the recommended

temperatures and for the

appropriate duration. 2. Always

aliquot stock solutions into

single-use vials to avoid

freeze-thaw cycles.[1] 3.

Prepare fresh working dilutions

from a properly stored stock

solution for each experiment.

4. Double-check all

calculations and dilution steps.

Precipitation of SJ3149 in cell

culture media.

1. Exceeding the solubility limit

in the final aqueous medium.

2. Interaction with components

of the cell culture medium.

1. Ensure the final

concentration of DMSO (or

other solvent) is compatible

with your cell line and that the

SJ3149 concentration does not

exceed its solubility in the final

medium. 2. When preparing

working solutions, add the

SJ3149 stock solution to the

medium with gentle mixing.

Consider performing a

solubility test in your specific

medium prior to the

experiment.

Inconsistent results between

experiments.

1. Variability in SJ3149 solution

preparation. 2. Degradation of

the compound over the course

of the experiment.

1. Standardize the protocol for

preparing SJ3149 solutions,

including the source and age

of the DMSO and the method

of dissolution. 2. For longer

experiments, consider the

stability of SJ3149 under your

specific experimental
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conditions (e.g., temperature,

light exposure). If instability is

suspected, a time-course

experiment may be necessary

to determine its effective

window of activity.

Data Presentation
Table 1: Recommended Storage Conditions for SJ3149

Form
Storage

Temperature
Duration Source

Powder -20°C 3 years [1][2]

Powder 4°C 2 years [1][2]

In DMSO -80°C 6 months [1]

In DMSO -20°C 1 month [1]

Table 2: Solubility of SJ3149

Solvent Concentration Notes Source

DMSO 100 mM - [3]

DMSO
75 mg/mL (199.27

mM)

Ultrasonic assistance

may be needed. Use

newly opened DMSO.

[1][2]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 3 mg/mL (7.97 mM)
For in vivo

administration.
[1][2]

Experimental Protocols
Western Blot for CK1α Degradation
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Cell Treatment: Plate cells (e.g., MOLM-13) at a suitable density. Treat with varying

concentrations of SJ3149 (e.g., 1 nM - 10 µM) or a vehicle control (DMSO) for a specified

time (e.g., 4 hours).[1]

Cell Lysis: Harvest cells and lyse in RIPA buffer supplemented with protease and

phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.

SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-polyacrylamide gel.

Separate proteins by electrophoresis and transfer to a PVDF membrane.

Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST. Incubate with a

primary antibody against CK1α overnight at 4°C. Wash the membrane and incubate with a

secondary HRP-conjugated antibody.

Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate

and an imaging system. Use a loading control (e.g., GAPDH or β-actin) to normalize protein

levels.

Visualizations
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SJ3149 Mechanism of Action

E3 Ubiquitin Ligase
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General Experimental Workflow for SJ3149

Start

Prepare SJ3149 Stock Solution
(in Anhydrous DMSO)

Aliquot and Store Stock
(-80°C or -20°C)

Prepare Fresh Working Solution
(Dilute in Culture Medium)

Treat Cells with SJ3149

Incubate for Desired Time

Perform Downstream Assay
(e.g., Western Blot, Viability Assay)

End

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b11928180?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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